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Compound of Interest

1,2,3,4-Tetra-O-acetyl-beta-D-
Compound Name: S
glucuronic Acid

Cat. No.: B1140246

Researchers, scientists, and drug development professionals delving into novel molecular
architectures will find the pursuit of compounds with the specific molecular formula C14H18011
to be a challenging endeavor. Extensive searches of prominent chemical databases, including
PubChem and the Chemical Abstracts Service (CAS) Registry, have not yielded a readily
identifiable, named compound corresponding to this exact formula. This suggests that
C14H18011 may represent a novel, yet-to-be-characterized natural product, a transient
synthetic intermediate, or a rare derivative of a more complex molecule.

This guide addresses the current landscape of information regarding the potential molecular
structure and conformation of a compound with the formula C14H18011. Given the absence of
a specific identified compound, this paper will focus on the theoretical possibilities and the
experimental and computational methodologies that would be essential for its characterization
were it to be isolated or synthesized.

Theoretical Structural Possibilities

The molecular formula C14H18011 indicates a high degree of oxygenation and a relatively low
hydrogen-to-carbon ratio, suggesting the presence of multiple rings, double bonds, and a
variety of oxygen-containing functional groups. Potential structural motifs could include:

o Polysaccharide Derivatives: The high oxygen content is characteristic of carbohydrates. The
formula could correspond to a disaccharide or a heavily modified monosaccharide.
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o Polyketides: These natural products are known for their diverse and often complex

oxygenated structures.

o Terpenoid Derivatives: Highly oxidized terpenoids could potentially match this molecular

formula.

e Aromatic Compounds: The presence of a benzene ring with multiple hydroxyl, ether, or
carboxylic acid functional groups is another possibility.

Methodologies for Structural Elucidation and
Conformational Analysis

Should a compound with the molecular formula C14H18011 be isolated or synthesized, a
combination of spectroscopic and computational techniques would be required for its complete

characterization.

Spectroscopic Techniques

A summary of key spectroscopic data that would be essential for structure determination is
presented in Table 1.
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Spectroscopic Technique

Information Yielded

High-Resolution Mass Spectrometry (HRMS)

Precise molecular weight determination to
confirm the elemental composition of
C14H18011. Fragmentation patterns can

provide clues about the connectivity of atoms.

1H and 13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Provides detailed information about the carbon-
hydrogen framework, including the chemical
environment of each proton and carbon atom,
their connectivity, and stereochemical

relationships.

2D NMR (COSY, HSQC, HMBC)

Establishes correlations between protons and
carbons, allowing for the assembly of molecular
fragments and the determination of the

complete covalent structure.

Infrared (IR) Spectroscopy

Identifies the presence of specific functional
groups, such as hydroxyl (-OH), carbonyl
(C=0), and ether (C-O-C) groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Can indicate the presence of conjugated

systems, such as aromatic rings or polyenes.

X-ray Crystallography

If a suitable crystal can be obtained, this
technigue provides the definitive three-
dimensional structure of the molecule, including
bond lengths, bond angles, and absolute

stereochemistry.

Experimental Protocols

A generalized workflow for the structural elucidation of a novel compound is outlined below.
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C14H18011

Inhibition

Activation

@ﬂammatory Cytokines (e.g., TNF-a, IL-6)
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« To cite this document: BenchChem. [In-depth Technical Guide: The Elusive Molecular
Structure of C14H18011]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140246#c14h18011-molecular-structure-and-
conformation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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